Cas no 58760-59-1 (2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one)
58760-59-1 structure
Product Name:2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
CAS No:58760-59-1
MF:C12H14BrNO4S
MW:348.212861537933
CID:386157
PubChem ID:2534976
Update Time:2025-04-19
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-bromo-1-[4-(4-morpholinylsulfonyl)phenyl]-
- 2-bromo-1-(4-morpholin-4-ylsulfonylphenyl)ethanone
- 2-BROMO-1-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]ETHANONE
- 4-(4-bromoacetyl-benzenesulfonyl)-morpholine
- AC1M8CSV
- AC1Q27EB
- AG-G-08169
- CTK5A8832
- 2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
- 2-Bromo-1-(4-(morpholinosulfonyl)phenyl)ethanone
- AKOS008031220
- SCHEMBL17065052
- DTXSID50368900
- Z57989067
- EN300-11905
- 58760-59-1
-
- Inchi: 1S/C12H14BrNO4S/c13-9-12(15)10-1-3-11(4-2-10)19(16,17)14-5-7-18-8-6-14/h1-4H,5-9H2
- InChI Key: AOXMRCRZFSYCQD-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O
Computed Properties
- Exact Mass: 346.98272
- Monoisotopic Mass: 346.98269g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 63.68
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM429616-1g |
2-BROMO-1-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]ETHANONE |
58760-59-1 | 95%+ | 1g |
$243 | 2023-02-02 | |
| Enamine | EN300-11905-0.05g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 0.05g |
$53.0 | 2025-03-21 | |
| Enamine | EN300-11905-0.1g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 0.1g |
$83.0 | 2025-03-21 | |
| Enamine | EN300-11905-0.25g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 0.25g |
$116.0 | 2025-03-21 | |
| Enamine | EN300-11905-0.5g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 0.5g |
$218.0 | 2025-03-21 | |
| Enamine | EN300-11905-1.0g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 1.0g |
$314.0 | 2025-03-21 | |
| Enamine | EN300-11905-2.5g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 2.5g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-11905-5.0g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 5.0g |
$908.0 | 2025-03-21 | |
| Enamine | EN300-11905-10.0g |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one |
58760-59-1 | 95.0% | 10.0g |
$1346.0 | 2025-03-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1552155-1g |
2-Bromo-1-(4-(morpholinosulfonyl)phenyl)ethan-1-one |
58760-59-1 | 98% | 1g |
¥2452.00 | 2024-05-07 |
2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
58760-59-1 (2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one) Related Products
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